4,5-Dimethyl-1H-imidazole-2-carboxamide

• IUPAC Name: 4,5-dimethyl-1H-imidazole-2-carboxamide
• InChI: InChI=1S/C6H9N3O/c1-3-4(2)9-6(8-3)5(7)10/h1-2H3,(H2,7,10)(H,8,9)
• InChI Key: VPWSOMDLVSIPSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C(=O)N)C
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol

Description

“4,5-Dimethyl-1H-imidazole-2-carboxamide” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring, that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. Imidazole is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D, and is highly soluble in water.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colourless solid that is soluble in water, producing a mildly alkaline solution. It has a density of 1.23 g/cm^3, solid. It has a melting point of 89 to 91 °C and a boiling point of 256 °C. It has a molar mass of 68.077 g/mol.

Safety and Hazards

Imidazole is corrosive. It has a flash point of 146 °C.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature. There are different examples of commercially available drugs in the market which contains 1,3-diazole ring. This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.